Cas no 116643-17-5 (6,7-Dimethyl-1H-BenzoDImidazole-2-Thiol)

• Product Name: 6,7-Dimethyl-1H-BenzoDImidazole-2-Thiol
• CAS No: 116643-17-5
• MF: C₉H₁₀N₂S
• MW: 178.254100322723
• MDL: MFCD09788614
• CID: 132587
• PubChem ID: 684968
• Update Time: 2025-10-28

6,7-Dimethyl-1H-BenzoDImidazole-2-Thiol Chemical and Physical Properties

Names and Identifiers

• 2H-Benzimidazole-2-thione,1,3-dihydro-4,5-dimethyl-
• 2H-Benzimidazole-2-thione,1,3-dihydro-4,5-dimethyl-(9CI)
• 4,5-DIMETHYL-1H-BENZO[D]IMIDAZOLE-2(3H)-THIONE
• AKOS006327748
• AS-45643
• CS-0172162
• SR-01000415175
• AKOS001606408
• 4,5-dimethyl-1,3-dihydrobenzimidazole-2-thione
• 4,5-dimethyl-1H-1,3-benzodiazole-2-thiol
• MFCD09788614
• 6,7-DIMETHYL-1H-BENZO[D]IMIDAZOLE-2-THIOL
• A926419
• 116643-17-5
• AR3587
• SR-01000415175-1
• SCHEMBL9144161
• 6,7-Dimethyl-1H-BenzoDImidazole-2-Thiol

• MDL： MFCD09788614
• Inchi： 1S/C9H10N2S/c1-5-3-4-7-8(6(5)2)11-9(12)10-7/h3-4H,1-2H3,(H2,10,11,12)
• InChI Key： PZCZKNDMOKQRTR-UHFFFAOYSA-N
• SMILES： S=C1NC2=CC=C(C)C(C)=C2N1

Computed Properties

• Exact Mass: 178.0566
• Monoisotopic Mass: 178.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• Color/Form: Yellow to Brown Solid
• PSA: 24.06

6,7-Dimethyl-1H-BenzoDImidazole-2-Thiol Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 6,7-Dimethyl-1H-BenzoDImidazole-2-Thiol

6,7-Dimethyl-1H-BenzoDImidazole-2-Thiol: A Comprehensive Overview

6,7-Dimethyl-1H-BenzoDImidazole-2-Thiol (CAS No. 116643-17-5) is a compound of significant interest in the fields of organic chemistry and materials science. This molecule, characterized by its unique structure and functional groups, has garnered attention due to its potential applications in various industries. In this article, we delve into the properties, synthesis, and recent advancements related to 6,7-Dimethyl-1H-BenzoDImidazole-2-Thiol, providing a detailed and up-to-date analysis.

The molecular structure of 6,7-Dimethyl-1H-BenzoDImidazole-2-Thiol consists of a benzoimidazole ring system with methyl substituents at positions 6 and 7, along with a thiol (-SH) group at position 2. This configuration imparts the compound with distinct electronic and steric properties. The presence of the thiol group makes it a versatile building block for various chemical reactions, including thiolation and cross-coupling reactions. Recent studies have highlighted its role in the synthesis of advanced materials such as metallopolymers and coordination networks.

One of the key areas where 6,7-Dimethyl-1H-BenzoDImidazole-2-Thiol has shown promise is in the field of drug discovery. Its ability to act as a ligand in metalloenzyme mimics has been extensively explored. Researchers have reported that this compound can coordinate with transition metals such as copper and zinc, forming stable complexes that exhibit catalytic activity. These findings have implications for the development of new therapeutic agents targeting metalloenzyme-related diseases.

In addition to its biological applications, 6,7-Dimethyl-1H-BenzoDImidazole-2-Thiol has also found use in materials science. Its ability to form self-assembled monolayers (SAMs) on various substrates has made it a valuable component in the fabrication of sensors and electronic devices. Recent advancements in SAM technology have leveraged the compound's thiol group to create highly sensitive biosensors for detecting analytes such as heavy metals and biomolecules.

The synthesis of 6,7-Dimethyl-1H-BenzoDImidazole-2-Thiol typically involves multi-step organic reactions. A common approach includes the condensation of o-aminothiophenol with aldehydes or ketones under acidic conditions, followed by cyclization to form the benzoimidazole ring system. Recent optimizations in this synthesis pathway have focused on improving yield and purity through the use of microwave-assisted techniques and green chemistry principles.

From an environmental perspective, 6,7-Dimethyl-1H-BenzoDImidazole-2-Thiol exhibits moderate stability under standard conditions. However, its reactivity towards nucleophilic substitution reactions suggests that care must be taken during handling and storage to prevent unintended side reactions. Researchers have also investigated its degradation pathways under various environmental conditions, highlighting its potential for biodegradation in aerobic environments.

In conclusion, 6,7-Dimethyl-1H-BenzoDImidazole-2-Thiol (CAS No. 116643-17-5) is a multifaceted compound with applications spanning drug discovery, materials science, and sensor technology. Its unique chemical properties and functional groups make it a valuable tool for researchers across diverse disciplines. As ongoing studies continue to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow further.